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Compound of Interest

Compound Name: Dicyclomine

Cat. No.: B013551

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Dicyclomine. It outlines the necessary personal
protective equipment (PPE), safe handling procedures, and appropriate disposal methods to
ensure a safe laboratory environment.

Hazard Identification and Classification

Dicyclomine hydrochloride is classified with several hazards that necessitate careful handling.
[1][2] It is harmful if swallowed, causes skin and serious eye irritation, and may cause
respiratory irritation.[1][2]

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1]

Skin Corrosion/Irritation H315 Causes skin irritation.
Serious Eye Damage/Irritation H319 Causes serious eye irritation.

. . May cause respiratory
Specific Target Organ Toxicity H335

irritation.

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn to minimize exposure and ensure personal safety during the

handling of Dicyclomine. The use of PPE is essential to prevent skin and eye contact, as well

as inhalation of dust or particulates.

Protection Type

Required PPE

Specifications and Best
Practices

Eye Protection

Safety goggles with side-

shields

Must conform to EN 166 (EU)
or NIOSH (US) standards. An
accessible eye wash station

should be nearby.

Hand Protection

Protective gloves

Wear impervious, fire/flame
resistant gloves. For
hazardous drugs, OSHA
recommends wearing two pairs

of gloves.

Body Protection

Protective, disposable gown or

impervious clothing

A lab coat, a disposable gown
made of lint-free, low-
permeability fabric with a solid
front, long sleeves, and tight-

fitting cuffs is recommended.

Respiratory Protection

Suitable respirator

Use a NIOSH/MSHA approved
respirator if there is a risk of
generating dust or if airborne
concentrations exceed
recommended limits.
Workplace risk assessments
should be conducted to
determine the necessity of

respirator usage.

Operational Plan: Handling and Storage

Safe Handling Procedures:

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b013551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Engineering Controls: Work in a well-ventilated area. A laboratory fume hood or other local
exhaust ventilation is recommended.

e Procedural Controls: Avoid creating or spreading dust. Do not eat, drink, or smoke in areas
where Dicyclomine is handled.

e Hygiene Measures: Wash hands thoroughly after handling the substance. Avoid all contact
with skin, eyes, or clothing. Remove contaminated clothing before entering eating areas.

Storage Conditions:
» Store in a dry, cool, and well-ventilated place.
o Keep the container tightly closed and sealed until ready for use.

o Protect from direct sunlight and excessive heat. The recommended storage temperature is
20° to 25°C (68°F to 77°F).

Accidental Release and First-Aid Measures
Spill Cleanup:
o For small spills, collect the material and transfer it to a closed waste container for disposal.

o For larger spills, after absorption with an inert material, sweep up the spillage and place it in
a labeled, sealed container for proper disposal, avoiding dust generation.

o Ensure adequate ventilation during cleanup.
First-Aid:

o Eye Contact: Immediately flush eyes with plenty of water for several minutes, occasionally
lifting the upper and lower eyelids. If symptoms persist, consult a doctor.

» Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.
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 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.

 Ingestion: If swallowed, rinse the mouth with water and immediately call a doctor or poison
control center. Do not induce vomiting unless directed by medical personnel.

Dicyclomine Handling Workflow
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Caption: Workflow for the safe handling of Dicyclomine.
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Disposal Plan

Unused or expired Dicyclomine should be disposed of properly to prevent environmental
contamination and accidental exposure.

o General Guidance: The preferred method for disposing of unused medicines is through a
drug take-back program.

e Disposal in Trash (if take-back is not available):

[¢]

Remove the Dicyclomine from its original container. Do not crush tablets or capsules.

o Mix the medicine with an unappealing substance such as dirt, kitty litter, or used coffee
grounds. This makes the drug less appealing to children and pets and unrecognizable to
anyone who might go through the trash.

o Place the mixture in a sealed plastic bag or other container that will not leak.
o Throw the container in your household trash.

o Before recycling or discarding the original container, scratch out all personal information
from the prescription label.

e Flushing: Do not flush Dicyclomine down the toilet unless specifically instructed to do so by
the product labeling, as it is not on the FDA's flush list.

» Contaminated Materials: All contaminated PPE and cleaning materials should be collected in
a sealed, labeled container for proper disposal as pharmaceutical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Dicyclomine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013551#personal-protective-equipment-for-handling-
dicyclomine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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